Cas no 2877709-54-9 (1-methyl-5-[(oxan-3-yl)methyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one)

• Product Name: 1-methyl-5-[(oxan-3-yl)methyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
• CAS No: 2877709-54-9
• MF: C₁₂H₁₆N₄O₂
• MW: 248.281042098999
• CID: 5319001
• PubChem ID: 165431585
• Update Time: 2025-05-26

1-methyl-5-[(oxan-3-yl)methyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2877709-54-9
• 1-methyl-5-[(oxan-3-yl)methyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
• AKOS040858130
• F6660-8229
• 1,5-Dihydro-1-methyl-5-[(tetrahydro-2H-pyran-3-yl)methyl]-4H-pyrazolo[3,4-d]pyrimidin-4-one

• Inchi： 1S/C12H16N4O2/c1-15-11-10(5-14-15)12(17)16(8-13-11)6-9-3-2-4-18-7-9/h5,8-9H,2-4,6-7H2,1H3
• InChI Key： WESZMZMDSIXMOR-UHFFFAOYSA-N
• SMILES： C1N(CC2CCCOC2)C(=O)C2C=NN(C)C=2N=1

Computed Properties

• Exact Mass: 248.12732577g/mol
• Monoisotopic Mass: 248.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 59.7Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 447.7±41.0 °C(Predicted)
• pka: 0.87±0.20(Predicted)

Additional information on 1-methyl-5-[(oxan-3-yl)methyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one

Comprehensive Overview of 1-methyl-5-[(oxan-3-yl)methyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one (CAS No. 2877709-54-9)

The compound 1-methyl-5-[(oxan-3-yl)methyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one (CAS No. 2877709-54-9) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its core structure combines a pyrazolo[3,4-d]pyrimidin-4-one scaffold with a methyl and oxan-3-ylmethyl substitution, making it a promising candidate for drug discovery. Researchers are particularly interested in its potential applications in kinase inhibition and modulation of cellular signaling pathways.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in targeted cancer therapies and autoimmune disease treatments. 1-methyl-5-[(oxan-3-yl)methyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one aligns with this trend due to its ability to interact selectively with enzymatic targets. Its pyrimidine and pyrazole moieties are known to enhance binding affinity, while the oxan-3-ylmethyl group contributes to improved solubility and pharmacokinetic properties.

One of the most frequently searched questions in the field of medicinal chemistry is: "What are the latest developments in kinase inhibitors?" This compound addresses this query by offering a novel scaffold for kinase inhibitor design. Its structural features suggest potential utility in treating conditions like rheumatoid arthritis and certain cancers, where dysregulated kinase activity plays a critical role. The presence of the oxan-3-ylmethyl side chain also opens doors for further derivatization, a topic of high interest in structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, 1-methyl-5-[(oxan-3-yl)methyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one poses intriguing challenges. Researchers often explore questions like: "How to optimize the synthesis of pyrazolo[3,4-d]pyrimidin-4-one derivatives?" The compound’s tetrahydropyran (oxane) ring introduces steric considerations that influence reaction yields and purification strategies. Recent publications highlight microwave-assisted and catalytic methods as efficient approaches to such heterocyclic systems.

The growing emphasis on green chemistry has also impacted the study of this molecule. Scientists are investigating eco-friendly solvents and catalysts for its synthesis, aligning with broader trends in sustainable pharmaceutical manufacturing. Additionally, computational tools like molecular docking and quantitative structure-activity relationship (QSAR) modeling are being employed to predict its interactions with biological targets, reducing reliance on extensive lab experimentation.

Another hot topic in the scientific community is the repurposing of existing compounds for new therapeutic uses. Given its structural versatility, 1-methyl-5-[(oxan-3-yl)methyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one could be explored beyond its initial applications. For instance, its potential as a neuroprotective agent or anti-inflammatory compound is under preliminary investigation, reflecting the interdisciplinary nature of modern drug development.

In summary, 1-methyl-5-[(oxan-3-yl)methyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one (CAS No. 2877709-54-9) represents a compelling case study in medicinal chemistry. Its unique architecture, combined with the rising demand for targeted therapies and sustainable synthesis, positions it as a molecule of significant interest. As research progresses, it may well emerge as a key player in addressing unmet medical needs, answering the persistent question: "What’s next in innovative drug design?"